Cas no 2228093-08-9 (methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate
• CAS No: 2228093-08-9
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6449397
• PubChem ID: 165706716
• Update Time: 2025-10-06

methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate
• EN300-1872945
• methyl 2-amino-3-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)-3-methylbutanoate
• 2228093-08-9

• Inchi： 1S/C16H30N2O4/c1-14(2,3)22-13(20)18-16(9-7-8-10-16)15(4,5)11(17)12(19)21-6/h11H,7-10,17H2,1-6H3,(H,18,20)
• InChI Key： RRHHZINXKCMZGL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCC1)C(C)(C)C(C(=O)OC)N)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate (CAS No. 2228093-08-9)

Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate, a complex organic compound with the chemical formula C₁₃H₂₃NO₄, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This highly specialized intermediate plays a crucial role in the synthesis of various bioactive molecules, making it a valuable asset in drug development pipelines.

The compound's molecular structure features a butoate ester moiety attached to an aminocyclopentyl group, which is further functionalized with a tert-butoxycarbonyl (Boc) protected amine. This specific arrangement of functional groups not only contributes to its stability but also enhances its reactivity in various chemical transformations. The presence of the Boc group is particularly significant, as it provides a protective shield for the amine functionality, allowing for selective modifications without unwanted side reactions.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological disorders. The aminocyclopentyl scaffold found in Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate has shown promise in this area due to its ability to interact with specific biological targets. Studies have demonstrated that compounds with similar structural motifs can modulate neurotransmitter systems, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The butoate ester can be readily hydrolyzed under mild acidic or basic conditions, allowing for easy access to the corresponding carboxylic acid derivative. This flexibility is particularly useful in multi-step syntheses where intermediate protection and deprotection are essential. Additionally, the Boc-protected amine can be selectively deprotected under mild acidic conditions, providing a controlled pathway to introduce various amine functionalities into the molecule.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and biological activity of Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate. Molecular modeling studies have revealed that the compound can adopt multiple conformations, which may influence its interactions with biological targets. These insights have been instrumental in guiding the design of more potent and selective analogs. Furthermore, computational predictions have identified key residues on potential binding partners that could be targeted for optimization.

The synthesis of this compound involves several sophisticated steps, each requiring careful optimization to ensure high yields and purity. The introduction of the cyclopentyl ring via a cycloaddition reaction with a diene equivalent is a critical step that demands precise control over reaction conditions. Subsequent functionalization with the Boc group and the butoate ester requires meticulous selection of reagents and catalysts to minimize side reactions. Despite these challenges, recent improvements in synthetic methodologies have made the production of Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate more efficient and scalable.

In conclusion, Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-3-methylbutanoate represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic versatility makes it an invaluable tool in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new medicines.